Cas no 2027315-62-2 (5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-[3-(methylthio)propyl]-6-oxo-, methyl ester)

• Product Name: 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-[3-(methylthio)propyl]-6-oxo-, methyl ester
• CAS No: 2027315-62-2
• MF: C₁₀H₁₄N₂O₃S
• MW: 242.294761180878
• CID: 5276664
• Update Time: 2025-06-25

5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-[3-(methylthio)propyl]-6-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-[3-(methylthio)propyl]-6-oxo-, methyl ester

• Inchi： 1S/C10H14N2O3S/c1-15-10(14)7-6-11-8(12-9(7)13)4-3-5-16-2/h6H,3-5H2,1-2H3,(H,11,12,13)
• InChI Key： DZRPQVIKVDWRMQ-UHFFFAOYSA-N
• SMILES： C1(CCCSC)NC(=O)C(C(OC)=O)=CN=1

Additional information on 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-[3-(methylthio)propyl]-6-oxo-, methyl ester

Introduction to 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-[3-(methylthio)propyl]-6-oxo-, methyl ester (CAS No. 2027315-62-2)

5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-[3-(methylthio)propyl]-6-oxo-, methyl ester, is a sophisticated organic compound with the CAS number 2027315-62-2. This compound belongs to the pyrimidine derivatives, a class of molecules widely recognized for their significant roles in pharmaceutical and biochemical research. The structural uniqueness of this compound lies in its intricate arrangement of functional groups, which includes a pyrimidine core, a carboxylic acid ester moiety, and a propyl chain with a methylthio group. These features make it a subject of great interest in the development of novel therapeutic agents.

The compound's name can be broken down into several key components that highlight its chemical structure. The term 5-Pyrimidinecarboxylic acid indicates the presence of a pyrimidine ring system connected to a carboxylic acid group at the 5-position. The suffix -methyl ester suggests that the carboxylic acid group is esterified with a methyl group. Additionally, the phrase 1,6-dihydro-2-[3-(methylthio)propyl]-6-oxo- provides further details about the substitution pattern on the pyrimidine ring and the nature of the side chain attached to it. This side chain is characterized by a propyl group that has a methylthio (-SMe) substituent at the third carbon atom.

In recent years, pyrimidine derivatives have garnered considerable attention due to their diverse biological activities. These compounds are known to exhibit properties such as kinase inhibition, DNA intercalation, and anti-inflammatory effects. The specific arrangement of atoms in 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-[3-(methylthio)propyl]-6-oxo-, methyl ester makes it a potential candidate for further investigation in these areas. For instance, the presence of a methylthio group can influence the compound's solubility and interaction with biological targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the propyl chain with a methylthio substituent at the 3-position is particularly challenging and requires careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery. For example, modifications to the pyrimidine ring have been shown to enhance binding affinity to target proteins. The structural features of 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-[3-(methylthio)propyl]-6-oxo-, methyl ester make it an intriguing candidate for further exploration in this context. Researchers are particularly interested in how the methylthio group influences its interactions with biological systems.

The pharmacological potential of this compound has not been fully elucidated, but preliminary studies suggest that it may exhibit interesting biological activities. The carboxylic acid ester moiety can be hydrolyzed under physiological conditions, potentially releasing free carboxylic acid groups that could interact with biological targets. Additionally, the propyl chain with a methylthio substituent may provide steric hindrance or electronic effects that modulate the compound's activity.

In conclusion, 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-[3-(methylthio)propyl]-6-oxo-, methyl ester (CAS No. 2027315-62-2) is a structurally complex and potentially valuable compound in pharmaceutical research. Its unique combination of functional groups and its similarity to known bioactive molecules make it an attractive candidate for further investigation. As synthetic methods continue to improve and our understanding of molecular interactions deepens, compounds like this one are likely to play an increasingly important role in drug development efforts.